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Compound of Interest

Compound Name: 4-bromo-2,6-dipyridin-2-ylpyridine

Cat. No.: B130214 Get Quote

4'-Bromo-2,2':6',2''-terpyridine: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of 4'-bromo-2,2':6',2''-terpyridine. It includes detailed experimental protocols,

summarized quantitative data, and visualizations of key chemical processes to support its

application in research and development.

Core Physical and Chemical Properties
4'-Bromo-2,2':6',2''-terpyridine is a solid, typically appearing as a white to off-white powder or

crystalline substance.[1][2] It is a key building block in supramolecular chemistry and materials

science due to its versatile chemical nature.[3]

Physical Properties
A summary of the key physical properties of 4'-bromo-2,2':6',2''-terpyridine is presented in the

table below.
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Property Value Reference(s)

Molecular Formula C₁₅H₁₀BrN₃ [1][2]

Molecular Weight 312.17 g/mol [2]

Melting Point 139 °C [1]

Boiling Point 422.3 ± 40.0 °C (Predicted) [1]

Appearance
White to almost white powder

to crystal
[2]

Solubility

Soluble in many organic

solvents, slightly soluble in

water.

[4]

Purity >97.0% (T)(HPLC) [2]

Chemical Properties
4'-Bromo-2,2':6',2''-terpyridine is a stable compound under normal conditions. The presence of

the bromine atom on the central pyridine ring makes it an excellent substrate for various cross-

coupling reactions, allowing for the introduction of a wide range of functional groups. The three

nitrogen atoms of the terpyridine core act as a tridentate ligand, readily forming stable

complexes with various metal ions.

Synthesis and Experimental Protocols
The synthesis of 4'-bromo-2,2':6',2''-terpyridine can be achieved through multiple synthetic

routes. A common and effective method involves the reaction of 2,6-bis(2-pyridyl)-4(1H)-

pyridinone with a brominating agent.

Synthesis of 4'-bromo-2,2':6',2''-terpyridine
Reaction Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3194500.htm
https://cymitquimica.com/products/3B-B3219/4-bromo-2262-terpyridine/
https://cymitquimica.com/products/3B-B3219/4-bromo-2262-terpyridine/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3194500.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3194500.htm
https://cymitquimica.com/products/3B-B3219/4-bromo-2262-terpyridine/
https://www.arkat-usa.org/get-file/68297/
https://cymitquimica.com/products/3B-B3219/4-bromo-2262-terpyridine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents

Conditions

2,6-bis(2-pyridyl)-4(1H)-pyridinone

4'-bromo-2,2':6',2''-terpyridine

100 °C, 12h

PBr₅, POBr₃

Click to download full resolution via product page

Caption: Synthesis of 4'-bromo-2,2':6',2''-terpyridine.

Detailed Protocol:[1]

In a 500 mL flask, add 2,6-bis(2-pyridyl)-4(1H)-pyridinone (2.47 g, 9.9 mmol), phosphorus

pentabromide (6.6 g, 15.4 mmol), and phosphorus oxybromide (30 g).

Heat the mixture to 100 °C and stir for 12 hours.

After the reaction is complete, cool the mixture to room temperature. A black oily residue

should be obtained.

Carefully add ice water to the cooled reaction mixture.

Neutralize the mixture with an aqueous solution of potassium carbonate (K₂CO₃).

Extract the product with dichloromethane (3 x 300 mL).

Dry the combined organic phases with anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to obtain a brown solid.

Purify the crude product by column chromatography on a neutral alumina column using a 2:1

mixture of dichloromethane/hexane as the eluent. This yields pure 4'-bromo-2,2':6',2''-

terpyridine (2.65 g, 86% yield).
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Spectroscopic Data
The structural characterization of 4'-bromo-2,2':6',2''-terpyridine is confirmed by various

spectroscopic techniques.

Spectroscopy Key Data

¹H NMR
Spectral data available, but specific shifts and

coupling constants vary with solvent.

¹³C NMR
Spectral data available, but specific chemical

shifts vary with solvent.

IR
Characteristic peaks corresponding to the

aromatic C-H and C=N stretching vibrations.

UV-Vis
Absorption maxima in the UV region,

characteristic of the terpyridine core.

Note: For detailed spectra, please refer to specialized databases and the primary literature.

Reactivity and Key Chemical Reactions
The bromine atom at the 4'-position of the terpyridine core is the primary site of reactivity,

making it a versatile precursor for the synthesis of more complex molecules through cross-

coupling reactions.

Suzuki Coupling
The Suzuki coupling reaction allows for the formation of a carbon-carbon bond between the

terpyridine and a boronic acid derivative.

Reaction Workflow:
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4'-bromo-2,2':6',2''-terpyridine

4'-substituted-2,2':6',2''-terpyridine

Aryl/Vinyl Boronic Acid

Pd Catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., Na₂CO₃)

Reactants Catalytic System

4'-bromo-2,2':6',2''-terpyridine

4'-(alkynyl)-2,2':6',2''-terpyridine

Terminal Alkyne Palladium Catalyst Copper(I) Co-catalyst Amine Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 4'-bromo-2,2':6',2''-
terpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130214#physical-and-chemical-properties-of-4-
bromo-2-2-6-2-terpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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